Cas no 476626-34-3 (4-bis(prop-2-en-1-yl)sulfamoyl-N-(naphthalen-1-yl)benzamide)

• Product Name: 4-bis(prop-2-en-1-yl)sulfamoyl-N-(naphthalen-1-yl)benzamide
• CAS No: 476626-34-3
• MF: C₂₃H₂₂N₂O₃S
• MW: 406.497384548187
• CID: 6235900
• PubChem ID: 3652956
• Update Time: 2025-10-28

4-bis(prop-2-en-1-yl)sulfamoyl-N-(naphthalen-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(prop-2-en-1-yl)sulfamoyl-N-(naphthalen-1-yl)benzamide
• SR-01000908058
• 476626-34-3
• AKOS024598125
• SR-01000908058-1
• 4-[bis(prop-2-en-1-yl)sulfamoyl]-N-(naphthalen-1-yl)benzamide
• Oprea1_075690
• 4-(N,N-diallylsulfamoyl)-N-(naphthalen-1-yl)benzamide
• F0715-0075
• 4-[bis(prop-2-enyl)sulfamoyl]-N-naphthalen-1-ylbenzamide

• Inchi： 1S/C23H22N2O3S/c1-3-16-25(17-4-2)29(27,28)20-14-12-19(13-15-20)23(26)24-22-11-7-9-18-8-5-6-10-21(18)22/h3-15H,1-2,16-17H2,(H,24,26)
• InChI Key： LUOPWOJMGFWLNE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=CC=CC3C=CC=CC2=3)=O)=CC=1)(N(CC=C)CC=C)(=O)=O

Computed Properties

• Exact Mass: 406.13511374g/mol
• Monoisotopic Mass: 406.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 4-bis(prop-2-en-1-yl)sulfamoyl-N-(naphthalen-1-yl)benzamide

Comprehensive Overview of 4-bis(prop-2-en-1-yl)sulfamoyl-N-(naphthalen-1-yl)benzamide (CAS No. 476626-34-3)

4-bis(prop-2-en-1-yl)sulfamoyl-N-(naphthalen-1-yl)benzamide (CAS No. 476626-34-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique sulfamoyl and naphthalene functional groups, exhibits versatile properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its potential due to its structural complexity and functional diversity.

The molecular structure of 4-bis(prop-2-en-1-yl)sulfamoyl-N-(naphthalen-1-yl)benzamide includes a benzamide core linked to a naphthalene ring and two prop-2-en-1-yl (allyl) groups via sulfamoyl bridges. This configuration imparts unique chemical reactivity, making it a candidate for further exploration in drug discovery and polymer chemistry. The presence of the sulfamoyl group is particularly noteworthy, as it is often associated with bioactive molecules, including antimicrobial and anti-inflammatory agents.

One of the most searched questions regarding this compound is: "What are the applications of 4-bis(prop-2-en-1-yl)sulfamoyl-N-(naphthalen-1-yl)benzamide in drug development?" Current research suggests that its structural features could be leveraged to design novel therapeutic agents. For instance, the naphthalene moiety is known for its role in intercalating with DNA, which could be useful in anticancer drug design. Additionally, the allyl groups provide sites for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

In material science, 4-bis(prop-2-en-1-yl)sulfamoyl-N-(naphthalen-1-yl)benzamide is being explored for its potential in creating advanced polymers. The compound's ability to undergo polymerization reactions, thanks to the reactive allyl groups, opens doors for developing high-performance materials with applications in coatings, adhesives, and even electronic devices. This aligns with the growing demand for sustainable and functional materials in industries such as automotive and aerospace.

The synthesis of 4-bis(prop-2-en-1-yl)sulfamoyl-N-(naphthalen-1-yl)benzamide typically involves multi-step organic reactions, including sulfonylation and amidation. Researchers are optimizing these processes to improve yield and purity, which is critical for scaling up production. A frequently asked question is: "How is 4-bis(prop-2-en-1-yl)sulfamoyl-N-(naphthalen-1-yl)benzamide synthesized?" Understanding these synthetic pathways is essential for both academic and industrial chemists aiming to utilize this compound effectively.

From a commercial perspective, the demand for 4-bis(prop-2-en-1-yl)sulfamoyl-N-(naphthalen-1-yl)benzamide is expected to rise, particularly in the pharmaceutical and specialty chemicals sectors. Companies are investing in research to uncover new applications, driven by the compound's versatility. Its CAS No. 476626-34-3 serves as a unique identifier, ensuring accurate referencing in patents and scientific literature.

Another hot topic is the safety and handling of this compound. While it is not classified as a hazardous material, proper laboratory practices should always be followed. Users often search for: "Is 4-bis(prop-2-en-1-yl)sulfamoyl-N-(naphthalen-1-yl)benzamide toxic?" Current data indicate that it should be handled with standard precautions, including the use of personal protective equipment (PPE) and adequate ventilation.

In summary, 4-bis(prop-2-en-1-yl)sulfamoyl-N-(naphthalen-1-yl)benzamide (CAS No. 476626-34-3) is a compound of significant scientific and industrial interest. Its unique structure and functional groups make it a promising candidate for drug development, material science, and other advanced applications. As research progresses, its role in addressing contemporary challenges in chemistry and technology is likely to expand, making it a compound worth watching in the coming years.